Cas no 482583-75-5 (6-chloroquinoline-4-carbaldehyde)

• Product Name: 6-chloroquinoline-4-carbaldehyde
• CAS No: 482583-75-5
• MF: C₁₀H₆ClNO
• MW: 191.613741397858
• MDL: MFCD06824376
• CID: 2145606
• PubChem ID: 3146031
• Update Time: 2025-06-11

6-chloroquinoline-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-chloroquinoline-4-carboxaldehyde
• 6-chloroquinoline-4-carbaldehyde
• F2102-0012
• Z166630818
• DTXSID40389821
• EN300-237976
• AKOS000588926
• 6-chloroquinoline 4-carbaldehyde
• DB-307113
• CS-0140345
• HUA58375
• 6-Chloro-quinoline-4-carbaldehyde
• SCHEMBL3252945
• 482583-75-5
• SB67738
• CBKMCVSSHQYURY-UHFFFAOYSA-N

• MDL： MFCD06824376
• Inchi： 1S/C10H6ClNO/c11-8-1-2-10-9(5-8)7(6-13)3-4-12-10/h1-6H
• InChI Key： CBKMCVSSHQYURY-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1)=C(C=O)C=CN=2

Computed Properties

• Exact Mass: 191.0137915g/mol
• Monoisotopic Mass: 191.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 6-chloroquinoline-4-carbaldehyde

Comprehensive Overview of 6-Chloroquinoline-4-carbaldehyde (CAS No. 482583-75-5): Properties, Applications, and Industry Insights

6-Chloroquinoline-4-carbaldehyde (CAS No. 482583-75-5) is a specialized organic compound belonging to the quinoline family, characterized by its unique chloro and aldehyde functional groups. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential as a building block for synthesizing complex molecules. Its molecular formula, C₁₀H₆ClNO, and precise structure make it a valuable intermediate in modern synthetic chemistry.

In recent years, the demand for 6-Chloroquinoline-4-carbaldehyde has surged, driven by its applications in drug discovery and material science. Researchers frequently search for "6-Chloroquinoline-4-carbaldehyde synthesis" or "CAS 482583-75-5 suppliers," reflecting its commercial and academic relevance. The compound’s aldehyde group enables condensation reactions, while the chloroquinoline backbone offers stability and bioactivity, making it a hotspot for designing novel therapeutics.

From an industrial perspective, 6-Chloroquinoline-4-carbaldehyde is often utilized in the development of antimalarial agents and antimicrobial compounds, aligning with global health priorities. Its role in heterocyclic chemistry is underscored by its ability to form Schiff bases, which are pivotal in creating catalysts and ligands. Sustainability-conscious manufacturers also explore "green synthesis of 6-Chloroquinoline-4-carbaldehyde," addressing eco-friendly production trends.

Analytical techniques such as HPLC and NMR spectroscopy are essential for verifying the purity of CAS 482583-75-5, ensuring compliance with regulatory standards. The compound’s melting point (~120–122°C) and solubility profile (moderate in organic solvents) further define its handling protocols. As interest grows in "quinoline derivatives in cancer research," this compound’s potential in targeted therapy continues to be investigated.

In summary, 6-Chloroquinoline-4-carbaldehyde (CAS No. 482583-75-5) stands at the intersection of innovation and practicality, serving as a cornerstone for advancements in life sciences and specialty chemicals. Its multifaceted applications and evolving research landscape ensure its prominence in scientific discussions and industrial workflows.